4-Bromo-2-methyl-benzoic acid isopropyl ester

• Molecular Formula: C11H13BrO2
• Molecular Weight: 257.12 g/mol
• IUPAC Name: propan-2-yl 4-bromo-2-methylbenzoate
• InChI: InChI=1S/C11H13BrO2/c1-7(2)14-11(13)10-5-4-9(12)6-8(10)3/h4-7H,1-3H3
• InChI Key: HTZUIGNAYGHEGG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Br)C(=O)OC(C)C

Description

4-Bromo-2-methyl-benzoic acid isopropyl ester is a useful research compound. Its molecular formula is C11H13BrO2 and its molecular weight is 257.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4-bromo-2-methyl-benzoic acid (Aldrich, 5.4 g, 25 mmol) in benzene (75 mL) and isopropanol (75 mL) was treated with concentrated sulfuric acid (1.5 mL) and heated to reflux over 4 days using a Dean-Stark water trap. The volatiles were evaporated in vacuo, the residue was diluted with water and extracted with diethyl ether. The organic phase was washed with water and saturated, aqueous sodium bicarbonate solution, dried over anhydrous magnesium sulfate, filtered and evaporated in vacuo to afford the title product as a clear oil that was used as such for the next step (6.12 g, 95%).